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Compound of Interest

Compound Name:
1-Methyl-4-[(4-

nitrophenoxy)methyl]piperidine

CAS No.: 902454-25-5

Cat. No.: B2571078

Get Quote

An Integrated In Silico & In Vitro Technical Guide

Executive Summary
The Nitrophenoxy Methyl Piperidine scaffold represents a classic "privileged structure" in

medicinal chemistry, frequently appearing in antagonists for GPCRs (e.g., Dopamine D2,

Sigma-1) and ion channel blockers. However, this scaffold presents a distinct "Janus-faced"

metabolic profile:

The Piperidine Ring: A high-clearance liability due to rapid oxidative

-dealkylation and ring hydroxylation, primarily driven by CYP2D6 and CYP3A4.

The Nitro Group: A reductive liability that can lead to genotoxic hydroxylamines or inactive

anilines, mediated by cytosolic nitroreductases or anaerobic CYP activity.

This guide provides a rigorous, non-template workflow to predict, validate, and optimize the

metabolic stability of this specific chemical class. It moves beyond standard ADME profiling to
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integrate Quantum Mechanical (QM) descriptors with high-resolution Metabolite Identification

(MetID).

Part 1: Structural Deconstruction & In Silico
Prediction
Before synthesizing derivatives, we must quantify the "Metabolic Soft Spots" (Sites of

Metabolism, SOM). For nitrophenoxy methyl piperidines, standard QSAR is often insufficient

due to the electronic effects of the nitro group on the ether linkage.

Quantum Mechanical (QM) Prediction of Bond
Dissociation Energies (BDE)
Causality: The rate-limiting step in CYP450-mediated

-dealkylation and

-dealkylation is the hydrogen atom abstraction (HAT) by the Compound I (

) species. The energy required to break this C-H bond (BDE) correlates exponentially with
metabolic clearance.

Protocol:

Conformational Search: Generate low-energy conformers to ensure the

-protons are accessible.

DFT Calculation: Perform geometry optimization using Density Functional Theory (e.g.,

B3LYP/6-31G*) in the gas phase and water (PCM model).

BDE Calculation: Calculate the energy difference between the neutral parent molecule and

the radical species formed after removing a hydrogen atom from the

-carbons (adjacent to N and O).

Target Threshold: C-H bonds with BDE < 85 kcal/mol are high-risk metabolic hot spots.
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Molecular Docking: Isoform Specificity
Causality: Piperidines are basic (

). At physiological pH, they are protonated. This cation drives binding to CYP2D6 (which has an
aspartic acid residue, Asp301, in the active site) via electrostatic interaction.

CYP2D6 Docking: Focus on the distance between the piperidine nitrogen and the Heme

iron. If distance < 5 Å, rapid metabolism is predicted.

CYP3A4 Docking: Assess the fit of the lipophilic nitrophenoxy tail. CYP3A4 accommodates

bulky groups; if the nitro group stabilizes binding via

stacking with phenylalanine residues, clearance will increase.

Visualization: The Predictive Workflow
The following diagram outlines the decision tree for prioritizing analogs based on computational

data.

Candidate Structure
(Nitrophenoxy Methyl Piperidine)

DFT Calculation
(BDE of u03b1-C-H bonds)

Isoform Docking
(CYP2D6 / CYP3A4)

Stability Prediction

BDE < 85 kcal/mol
= Unstable

BDE > 90 kcal/mol
= Stable

High Affinity (Asp301)
= CYP2D6 Substrate

Loose Binding
= Low Clearance

Click to download full resolution via product page

Caption: Integrated In Silico workflow combining electronic (QM) and steric (Docking) filters to

predict metabolic liability.
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Part 2: Experimental Validation (The "Ground
Truth")
Predictions must be validated using a system that accounts for both oxidative (CYP) and

reductive (Nitroreductase) pathways. Standard microsomal assays often miss nitro-reduction

unless specific co-factors are managed.

Enhanced Microsomal Stability Protocol
Objective: Determine Intrinsic Clearance (

) and identify if the nitro group or the piperidine ring is the primary clearance driver.

Reagents:

Test System: Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

Cofactors: NADPH (for oxidation), NADH (optional, enhances nitro reduction).

Buffer: 100 mM Potassium Phosphate (pH 7.4).

Step-by-Step Methodology:

Pre-Incubation: Dilute HLM to 0.5 mg/mL in buffer. Spike test compound (1 µM final, <0.1%

DMSO). Incubate at 37°C for 5 min.

Why? To allow enzyme-substrate binding equilibrium before reaction initiation.

Initiation: Add NADPH (1 mM final concentration).

Sampling: Remove aliquots (50 µL) at

min.

Quenching: Immediately dispense into 150 µL ice-cold Acetonitrile containing Internal

Standard (e.g., Tolbutamide).

Trustworthiness Check: The internal standard corrects for injection variability and matrix

effects during LC-MS.
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Anaerobic Check (Critical for Nitro): Run a parallel incubation under Nitrogen gas purge. If

increases or remains high without Oxygen, Nitro-reduction is the dominant pathway.

Metabolite Identification (MetID) Logic
Use High-Resolution Mass Spectrometry (HRMS) to distinguish pathways.

Transformation
Mass Shift (

)
Mechanism

Structural
Implication

Piperidine

Hydroxylation
+16 Da

CYP-mediated

oxidation

Ring C-H oxidation

(usually C3 or C4).

-Dealkylation

-14 Da (loss of

)
CYP-mediated

Loss of methyl group

or ring opening.

-Dealkylation Loss of Phenol moiety CYP-mediated
Cleavage of ether

linker.

Nitro Reduction
-30 Da (

)
Reductase/CYP

Critical Alert:

Formation of aniline

(toxicophore).

-Oxidation +16 Da FMO/CYP

Formation of

Piperidine

-oxide.

Part 3: Optimization Strategies
If the scaffold shows poor stability (

min), apply these medicinal chemistry strategies based on the identified pathway.

Deuteration (The Kinetic Isotope Effect)
If
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-dealkylation is the major pathway (confirmed by MetID showing loss of alkyl group), synthesize
the deuterated analog at the

-carbon positions of the piperidine.

Mechanism: The C-D bond is stronger than the C-H bond. This increases the BDE, slowing

down the rate-limiting step (

).

Reference:

Bioisosteres for the Nitro Group
The nitro group is often a metabolic liability. Replace it with isosteres that maintain electron-

withdrawing character but resist reduction:

Trifluoromethyl (

): Metabolically stable, lipophilic.

Nitrile (

): Stable, but check for CYP interactions.

Methylsulfonyl (

): Polar, stable, hydrogen bond acceptor.

Steric Shielding
If Piperidine Ring Hydroxylation is the issue (CYP2D6), introduce fluorine atoms (

) at the C3 or C4 positions.

Why? Fluorine blocks the site of metabolism (SOM) and lowers the basicity of the amine,

reducing affinity for CYP2D6 (Asp301).

Optimization Logic Diagram
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High Clearance Identified

Metabolite ID Analysis

Pathway: N-Dealkylation Pathway: Nitro Reduction Pathway: Ring Hydroxylation

Solution: Deuteration of u03b1-carbons Solution: Replace -NO2 with -CF3 / -CN Solution: Fluorination of Piperidine Ring

Click to download full resolution via product page

Caption: Decision matrix for structural modification based on experimental metabolic data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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